molecular formula C15H9FN2O3 B7787764 (4E)-4-[(4-fluorophenyl)hydrazinylidene]isochromene-1,3-dione

(4E)-4-[(4-fluorophenyl)hydrazinylidene]isochromene-1,3-dione

Cat. No.: B7787764
M. Wt: 284.24 g/mol
InChI Key: IJSKXPPTMPDWMB-QGOAFFKASA-N
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Description

(4E)-4-[(4-fluorophenyl)hydrazinylidene]isochromene-1,3-dione is a chemical compound registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

The preparation of (4E)-4-[(4-fluorophenyl)hydrazinylidene]isochromene-1,3-dione involves several synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and mechanical grinding . Industrial production methods may vary, but they generally follow similar principles to ensure the purity and yield of the compound.

Chemical Reactions Analysis

(4E)-4-[(4-fluorophenyl)hydrazinylidene]isochromene-1,3-dione undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxygen, ozone, and hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include hydrogen gas, sodium borohydride, and lithium aluminum hydride.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens, acids, and bases.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce oxides, while reduction may yield alcohols or hydrocarbons .

Scientific Research Applications

(4E)-4-[(4-fluorophenyl)hydrazinylidene]isochromene-1,3-dione has a wide range of scientific research applications, including:

    Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

    Biology: It is studied for its potential effects on biological systems and its interactions with biomolecules.

    Medicine: It is investigated for its potential therapeutic properties and its role in drug development.

    Industry: It is utilized in the production of various industrial products and materials

Mechanism of Action

The mechanism of action of (4E)-4-[(4-fluorophenyl)hydrazinylidene]isochromene-1,3-dione involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

(4E)-4-[(4-fluorophenyl)hydrazinylidene]isochromene-1,3-dione can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

Properties

IUPAC Name

(4E)-4-[(4-fluorophenyl)hydrazinylidene]isochromene-1,3-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H9FN2O3/c16-9-5-7-10(8-6-9)17-18-13-11-3-1-2-4-12(11)14(19)21-15(13)20/h1-8,17H/b18-13+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IJSKXPPTMPDWMB-QGOAFFKASA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=NNC3=CC=C(C=C3)F)C(=O)OC2=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C2C(=C1)/C(=N\NC3=CC=C(C=C3)F)/C(=O)OC2=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H9FN2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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